Cas no 293737-84-5 (2-(2,5-Dichlorophenyl)benzodoxazol-5-amine)

• Product Name: 2-(2,5-Dichlorophenyl)benzodoxazol-5-amine
• CAS No: 293737-84-5
• MF: C₁₃H₈Cl₂N₂O
• MW: 279.121420860291
• CID: 892282
• Update Time: 2026-04-29

2-(2,5-Dichlorophenyl)benzodoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-DICHLORO-PHENYL)-BENZOOXAZOL-5-YLAMINE
• 2-(2,5-DICHLOROPHENYL)-5-BENZOXAZOLAMINE
• 2-(2,5-dichlorophenyl)benzo[d]oxazol-5-amine
• 5-BENZOXAZOLAMINE, 2-(2,5-DICHLOROPHENYL)-
• AKOS BB-8066
• ART-CHEM-BB B025143
• ASISCHEM T31051
• TIMTEC-BB SBB009754
• UKRORGSYN-BB BBV-094499
• 2-(2,5-Dichlorophenyl)benzodoxazol-5-amine

Computed Properties

• Exact Mass: 278.00100

Experimental Properties

• PSA: 52.05000
• LogP: 4.96500

Additional information on 2-(2,5-Dichlorophenyl)benzodoxazol-5-amine

Comprehensive Guide to 2-(2,5-Dichlorophenyl)benzodoxazol-5-amine (CAS No. 293737-84-5)

2-(2,5-Dichlorophenyl)benzodoxazol-5-amine (CAS No. 293737-84-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique benzodoxazole core and dichlorophenyl substitution, exhibits properties that make it valuable for various applications. Researchers and industry professionals often search for "2-(2,5-Dichlorophenyl)benzodoxazol-5-amine uses" or "CAS 293737-84-5 synthesis" to explore its potential in drug development and advanced materials.

The molecular structure of 2-(2,5-Dichlorophenyl)benzodoxazol-5-amine includes a benzodoxazole ring, which is known for its stability and electronic properties. The presence of dichlorophenyl groups enhances its reactivity, making it a versatile intermediate in organic synthesis. Recent studies have highlighted its role in the development of fluorescent probes and photoactive materials, addressing the growing demand for sustainable and efficient technologies. Searches like "benzodoxazole derivatives applications" reflect the increasing interest in this compound's utility.

In pharmaceutical research, 2-(2,5-Dichlorophenyl)benzodoxazol-5-amine is being investigated for its potential as a bioactive scaffold. Its ability to interact with biological targets has led to explorations in "drug discovery" and "medicinal chemistry." The compound's amine functionality allows for further derivatization, enabling the creation of novel therapeutic agents. This aligns with the trending focus on "small molecule drugs" and "targeted therapies" in the healthcare sector.

The synthesis of 2-(2,5-Dichlorophenyl)benzodoxazol-5-amine typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers often look for "CAS 293737-84-5 synthesis methods" or "benzodoxazole amine preparation" to optimize yields and purity. Advances in green chemistry have also influenced the development of more sustainable synthesis routes, catering to the global push for environmentally friendly practices.

Beyond pharmaceuticals, 2-(2,5-Dichlorophenyl)benzodoxazol-5-amine has found applications in material science. Its photophysical properties make it suitable for use in organic light-emitting diodes (OLEDs) and sensors. The compound's ability to emit light under specific conditions has sparked interest in "luminescent materials" and "optoelectronic devices," which are key areas of innovation in modern technology.

Market trends indicate a rising demand for high-performance organic compounds like 2-(2,5-Dichlorophenyl)benzodoxazol-5-amine. Industries are increasingly seeking "specialty chemicals" and "advanced intermediates" to drive innovation. The compound's versatility and potential for customization position it as a valuable asset in both research and industrial applications.

In summary, 2-(2,5-Dichlorophenyl)benzodoxazol-5-amine (CAS No. 293737-84-5) is a multifaceted compound with significant promise in pharmaceuticals, materials science, and beyond. Its unique structural features and functional groups enable diverse applications, from drug development to optoelectronics. As research continues to uncover new uses, this compound is poised to play a pivotal role in addressing contemporary scientific and technological challenges.